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Compound of Interest

Compound Name: 4-Bromo-N-chlorobenzamide

Cat. No.: B15476161

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and drug
development professionals interested in the synthesis, properties, and potential applications of
4-Bromo-N-chlorobenzamide derivatives. Due to the ambiguity of the nomenclature "4-
Bromo-N-chlorobenzamide," this paper focuses on several well-defined isomers and related
compounds, providing their systematic IUPAC names, CAS numbers, and a summary of their
synthetic methodologies and biological activities.

Core Compounds and Identification

The term "4-Bromo-N-chlorobenzamide" can be interpreted in several ways, leading to
different chemical structures. This guide clarifies this ambiguity by focusing on specific,
identified derivatives. The table below summarizes the key identification parameters for a
selection of these compounds.
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Molecular
Compound Molecular .
IUPAC Name CAS Number Weight ( g/mol

Name Formula |
N-(4- N-(4-
bromophenyl)-4- bromophenyl)-4- 7461-40-7 C13HoBrCINO 310.57
chlorobenzamide  chlorobenzamide
4-Bromo-2- 4-bromo-2-

) ) 426265-73-8 C7HsBrCINO 234.48
chlorobenzamide  chlorobenzamide
N-(4- N-(4-
bromophenyl)-2- bromophenyl)-2- 66569-05-9 C13HoBrCINO 310.57
chlorobenzamide  chlorobenzamide
N-(4- N-(4-
bromophenyl)-3- bromophenyl)-3- 158525-83-8 C13H9BrCINO 310.57

chlorobenzamide

chlorobenzamide

Synthesis and Experimental Protocols

The synthesis of these derivatives generally involves the acylation of a substituted aniline with
a substituted benzoyl chloride. Below are detailed experimental protocols for the synthesis of
selected compounds.

General Synthesis of N-(Aryl)-halobenzamides

The primary synthetic route to N-(aryl)-halobenzamides is the condensation reaction between a
halo-substituted aniline and a halo-substituted benzoyl chloride. The reaction is typically carried
out in an inert solvent in the presence of a base to neutralize the hydrochloric acid byproduct.

Experimental Workflow for the Synthesis of N-(4-bromophenyl)-2-chlorobenzamide:
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Workup & Purification Product
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N-(4-bromophenyl).
2-chlorobenzamide

Click to download full resolution via product page
Caption: General workflow for the synthesis of N-(4-bromophenyl)-2-chlorobenzamide.
Detailed Protocol for N-(4-bromophenyl)-4-chlorobenzamide:

To a solution of 4-bromoaniline (1.72 g, 10 mmol) and triethylamine (1.5 mL, 11 mmol) in
anhydrous acetone (50 mL), 4-chlorobenzoyl chloride (1.75 g, 10 mmol) is added dropwise with
stirring. The reaction mixture is then refluxed for 4 hours. After cooling to room temperature, the
mixture is poured into cold water (200 mL). The resulting precipitate is filtered, washed with
water, and recrystallized from ethanol to yield the pure product.

Detailed Protocol for 4-Bromo-2-chlorobenzamide:
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4-Bromo-2-chlorobenzonitrile can be partially hydrolyzed to 4-bromo-2-chlorobenzamide. The
nitrile is treated with a controlled amount of acid or base in a suitable solvent system. Reaction
conditions must be carefully monitored to prevent complete hydrolysis to the carboxylic acid.

Biological Activity and Potential Applications

Derivatives of 4-Bromo-N-chlorobenzamide have been investigated for a range of biological
activities, positioning them as interesting scaffolds for drug discovery and agrochemical
development.

Anticancer Activity

Several N-(bromophenyl)-chlorobenzamide derivatives have demonstrated antiproliferative
activity against various cancer cell lines. The mechanism of action for some of these
compounds is thought to involve the inhibition of critical cellular processes.

Compound Cell Line ICs0 (M) Reference
N-(4-(4-

bromophenyl)thiazol-

2-yl)-2- MCF-7 (Breast) <50 [1]

chloroacetamide

derivatives

N-(4-bromophenyl)-2-
chlorobenzamide MCF-7 (Breast) <50 [1]

analogs

Antimicrobial Activity

The antimicrobial potential of these compounds has also been explored. For instance,
derivatives of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide have shown potent activity
against Gram-positive bacteria, with a proposed mechanism of disrupting lipid biosynthesis.[1]

Insecticidal Activity

N-(4-Bromophenyl)-2-chlorobenzamide has been identified as a potential insecticide.[1] Its
mechanism of action is believed to be the inhibition of chitin synthesis, a crucial component of
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the insect exoskeleton.[1] This targeted action suggests a potential for developing insecticides
with greater selectivity and reduced off-target effects.

Signaling Pathways

While detailed signaling pathway elucidations for most of these specific compounds are still
under investigation, their biological activities suggest interactions with key cellular pathways.
For example, the anticancer effects likely involve the modulation of pathways related to cell
cycle control, apoptosis, and proliferation. The chitin synthesis inhibition points to a disruption
of the metabolic pathways responsible for insect growth and development.

Logical Relationship of a Putative Anticancer Mechanism:

4-Bromo-N-chlorobenzamide
Derivative

Cellular Target
(e.g., Kinase, Enzyme)

Signaling Pathway
(e.g., Proliferation Pathway)

Induction of Inhibition of Cell
Apoptosis Proliferation

Click to download full resolution via product page

Caption: A potential mechanism of anticancer action for 4-Bromo-N-chlorobenzamide
derivatives.
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Conclusion

The 4-Bromo-N-chlorobenzamide scaffold and its derivatives represent a promising area of
research with demonstrated potential in oncology, infectious disease, and agriculture. The
synthetic accessibility and the tunability of the substitution patterns on the aromatic rings allow
for the generation of diverse chemical libraries for further screening and optimization. Future
work should focus on elucidating the specific molecular targets and detailed mechanisms of
action to fully realize the therapeutic and commercial potential of this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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